Cas no 700380-16-1 (5-Methyl-1-phenylisoquinoline)

5-Methyl-1-phenylisoquinoline structure
5-Methyl-1-phenylisoquinoline structure
Product Name:5-Methyl-1-phenylisoquinoline
CAS No:700380-16-1
MF:C16H13N
MW:219.281123876572
CID:1090200
PubChem ID:58969437
Update Time:2025-04-20

5-Methyl-1-phenylisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1-phenylisoquinoline
    • (4-(PYRIDIN-2-YL)PHENYL)METHANE SODIUM SULFONATE
    • Isoquinoline,5-methyl-1-phenyl
    • 700380-16-1
    • SCHEMBL11976465
    • DTXSID00730734
    • Inchi： 1S/C16H13N/c1-12-6-5-9-15-14(12)10-11-17-16(15)13-7-3-2-4-8-13/h2-11H,1H3
    • InChI Key： ABZRXXLIXJOIOC-UHFFFAOYSA-N
    • SMILES： N1C=CC2C(C)=CC=CC=2C=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 219.10500
  • Monoisotopic Mass: 219.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 4.21020

5-Methyl-1-phenylisoquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methyl-1-phenylisoquinoline Pricemore >>

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